Cas no 62784-08-1 (3-[(2S)-1-(3-methylbutyl)piperidin-2-yl]pyridine hydrochloride)
62784-08-1 structure
Product Name:3-[(2S)-1-(3-methylbutyl)piperidin-2-yl]pyridine hydrochloride
CAS No:62784-08-1
MF:C15H25ClN2
MW:268.825402975082
CID:1643081
PubChem ID:3046836
Update Time:2025-04-21
3-[(2S)-1-(3-methylbutyl)piperidin-2-yl]pyridine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-[(2S)-1-(3-methylbutyl)piperidin-2-yl]pyridine hydrochloride
- Pyridine, 3-(1-(3-methylbutyl)-2-piperidinyl)-, monohydrochloride, (S)-
- DTXSID80211859
- (S)-3-(1-(3-Methylbutyl)-2-piperidinyl)pyridine monohydrochloride
- 62784-08-1
-
- Inchi: 1S/C15H24N2.ClH/c1-13(2)8-11-17-10-4-3-7-15(17)14-6-5-9-16-12-14;/h5-6,9,12-13,15H,3-4,7-8,10-11H2,1-2H3;1H/t15-;/m0./s1
- InChI Key: XBKJUMGRDQZPQD-RSAXXLAASA-N
- SMILES: Cl.N1(CCC(C)C)CCCC[C@H]1C1C=NC=CC=1
Computed Properties
- Exact Mass: 268.17085
- Monoisotopic Mass: 268.171
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 215
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 16.1Ų
Experimental Properties
- Boiling Point: 326.7°C at 760 mmHg
- Flash Point: 151.4°C
- PSA: 16.13
3-[(2S)-1-(3-methylbutyl)piperidin-2-yl]pyridine hydrochloride Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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